7-acetyl-6-(1-acetyl-3-phenyl-1H-pyrazol-4-yl)-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• Molecular Formula: C25H22N6O3S
• Molecular Weight: 486.5 g/mol
• IUPAC Name: 1-[4-(7-acetyl-3-ethylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-3-phenylpyrazol-1-yl]ethanone
• InChI: InChI=1S/C25H22N6O3S/c1-4-35-25-26-23-22(27-28-25)18-12-8-9-13-20(18)31(16(3)33)24(34-23)19-14-30(15(2)32)29-21(19)17-10-6-5-7-11-17/h5-14,24H,4H2,1-3H3
• InChI Key: UFLOUZQYTVXGRO-UHFFFAOYSA-N
• SMILES: CCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CN(N=C4C5=CC=CC=C5)C(=O)C)C(=O)C)N=N1

Description

7-acetyl-6-(1-acetyl-3-phenyl-1H-pyrazol-4-yl)-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising results in various studies and has the potential to be used as a tool compound in biochemical and physiological research.

Mechanism of Action

The mechanism of action of 7-acetyl-6-(1-acetyl-3-phenyl-1H-pyrazol-4-yl)-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 7-acetyl-6-(1-acetyl-3-phenyl-1H-pyrazol-4-yl)-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments include its ability to selectively inhibit certain enzymes and proteins, its potential as a tool compound in biochemical and physiological research, and its promising results in various studies. The limitations include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research involving 7-acetyl-6-(1-acetyl-3-phenyl-1H-pyrazol-4-yl)-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. These include:
1. Further studies to fully understand its mechanism of action and its potential as a therapeutic agent.
2. Development of more efficient and cost-effective synthesis methods.
3. Investigation of its potential as a tool compound in drug discovery research.
4. Exploration of its potential as a treatment for other diseases such as inflammation and pain.
5. Examination of its pharmacokinetic and pharmacodynamic properties to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 7-acetyl-6-(1-acetyl-3-phenyl-1H-pyrazol-4-yl)-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine involves a series of chemical reactions. The starting material for this synthesis is 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid which is reacted with acetic anhydride to yield an acetylated intermediate. This intermediate is then reacted with 3-phenyl-1H-pyrazole-4-carbaldehyde to form a pyrazole intermediate. The final step involves a cyclization reaction with triethylorthoformate and ammonium acetate to yield the desired compound.

Scientific Research Applications

7-acetyl-6-(1-acetyl-3-phenyl-1H-pyrazol-4-yl)-3-(ethylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been used in various scientific research applications. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been used as a tool compound to study the mechanism of action of various enzymes and proteins.